2-(4,4-difluorooctahydro-2H-isoindol-2-yl)butanoic acid
Overview
Description
Chemical Reactions Analysis
The specific chemical reactions involving 2-(4,4-difluorooctahydro-2H-isoindol-2-yl)butanoic acid are not detailed in the available resources. It’s a complex chemical that has been studied for its potential use in various fields of research and industry.Physical And Chemical Properties Analysis
The physical and chemical properties of 2-(4,4-difluorooctahydro-2H-isoindol-2-yl)butanoic acid, such as melting point, boiling point, solubility, etc., are not provided in the available resources .Scientific Research Applications
Sorption and Environmental Fate
Sorption to Soil and Organic Matter
Research on similar phenoxy herbicides indicates that sorption mechanisms can be rationalized based on soil parameters such as pH, soil organic carbon content, and iron oxides, which might be relevant for understanding the environmental behavior of structurally related compounds (Werner, Garratt, & Pigott, 2012).
Environmental Fate and Aquatic Effects
Environmental Fate of Oxo-Process Chemicals
A review on C4 and C8 oxo-process chemicals, related to industrial processes that might involve complex chemicals like the one , shows these compounds are readily biodegradable and pose generally low concern to aquatic life. This highlights the potential for environmental adaptability and low ecological impact of similar complex organic compounds (Staples, 2001).
Bioaccumulation and Toxicity
Bioaccumulation Potential of PFAS
While focusing on perfluorinated acids, this research provides insight into the bioaccumulation trends of chemically persistent substances, which could be useful for assessing the environmental risk of related compounds. The study finds that compounds with shorter fluorinated carbon chains are not considered bioaccumulative according to regulatory criteria (Conder et al., 2008).
Microbial Degradation
Degradation of Polyfluoroalkyl Chemicals
Investigating microbial degradation pathways of polyfluoroalkyl chemicals might offer insights into the biodegradation potential of structurally complex compounds, including environmental persistence and transformation products (Liu & Avendaño, 2013).
Developmental Toxicity
Toxicity of Perfluoroalkyl Acids
Understanding the developmental toxicity of perfluoroalkyl acids can inform safety assessments of related chemicals, focusing on the effects of chemical exposure during development (Lau, Butenhoff, & Rogers, 2004).
Mechanism of Action
As a GABA agonist, 2-(4,4-difluorooctahydro-2H-isoindol-2-yl)butanoic acid likely interacts with GABA receptors, although the specific mechanism of action is not detailed in the available resources.
Safety and Hazards
properties
IUPAC Name |
2-(7,7-difluoro-3,3a,4,5,6,7a-hexahydro-1H-isoindol-2-yl)butanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19F2NO2/c1-2-10(11(16)17)15-6-8-4-3-5-12(13,14)9(8)7-15/h8-10H,2-7H2,1H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XOKWTEVRYDTKAW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)O)N1CC2CCCC(C2C1)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19F2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4,4-difluorooctahydro-2H-isoindol-2-yl)butanoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-(6-Chloropyrimidin-4-yl)-2-oxa-5-azabicyclo[2.2.1]heptane](/img/structure/B1478718.png)
![2-chloro-1-(4,4-difluorohexahydrocyclopenta[c]pyrrol-2(1H)-yl)butan-1-one](/img/structure/B1478719.png)
![2-Amino-1-(1-oxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one](/img/structure/B1478724.png)
![2-(6-Oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-ol](/img/structure/B1478726.png)
![2-amino-1-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-one](/img/structure/B1478727.png)
